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Compound of Interest

Compound Name: Carcinine Hydrochloride

Cat. No.: B6321872

Essential Safety and Handling Guide for
Carcinine Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Carcinine Hydrochloride. It outlines the necessary
personal protective equipment (PPE), procedural guidance for safe handling and disposal, and
summarizes key physicochemical properties. Adherence to these guidelines is essential to
mitigate risks and ensure a safe laboratory environment.

Physicochemical and Safety Data

Carcinine Hydrochloride, also known as Decarboxy carnosine hydrochloride or 3-
Alanylhistamine dihydrochloride, is a corrosive irritant.[1] The following table summarizes its
key properties and hazard information.
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Property Value Reference
Molecular Formula CsH14N4O - 2HCI [2]
Molecular Weight 255.14 g/mol [1][2]
Appearance White to beige powder [2]
Solubility >15 mg/mL in H20 [2]

Storage Temperature -20°C, desiccated [2]

GHS Hazard Statements H315: Causes skin irritation [1112]

H318: Causes serious eye

[1](2]

damage

H335: May cause respiratory 2]

irritation

Signal Word Danger [2]

Personal Protective Equipment (PPE)

A cautious approach, treating Carcinine Hydrochloride as a potentially hazardous substance,
is mandatory.[3] The following PPE is required to minimize exposure.
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PPE Category

Item

Specification

Eye Protection

Safety goggles with side
shields or face shield

Must be worn at all times to
protect against splashes and

airborne particles.[3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Inspect gloves for integrity
before each use.[3] Double

gloving is recommended.

Body Protection

Long-sleeved laboratory coat

or gown

Should have a closed front and
elasticized cuffs to provide a

barrier against contamination.

[3]

Respiratory

N95 mask or full-face

respirator

Required when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation of dust.[3]

Operational Plan: Step-by-Step Handling

Procedures

The following procedures ensure the safe handling of Carcinine Hydrochloride throughout the

experimental workflow.[3]

e Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.[3]

o Store the container in a cool, dry, and well-ventilated area, away from heat and oxidizing

agents.[3]

o The recommended storage temperature is -20°C.[2] Keep the container tightly closed

when not in use.[3]

» Weighing and Solution Preparation:
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[e]

All weighing of Carcinine Hydrochloride powder must be conducted in a certified
chemical fume hood or a balance enclosure to control dust.[3]

[e]

Ensure all necessary PPE is donned correctly before weighing.[3]

o

Use a clean spatula to carefully transfer the powder, avoiding the creation of dust.[3]

[¢]

When preparing solutions, add the powder to the solvent slowly to prevent splashing.[3]

o Experimental Use:

o Conduct all procedures involving Carcinine Hydrochloride in a well-ventilated area,
preferably within a chemical fume hood.[3]

o Avoid all direct contact with the substance. Do not ingest, inhale, or allow contact with skin
and eyes.[3]

o Mouth pipetting is strictly prohibited. Use mechanical pipetting aids.[3]

o Wash hands thoroughly with soap and water immediately after handling the compound
and before leaving the laboratory.[3]

Spill Management
In the event of a spill, immediate and appropriate action must be taken.[3]

¢ Restrict Access: Immediately cordon off the affected area to prevent the spread of the
powder.[3]

o Wear PPE: Ensure you are wearing the appropriate PPE, including respiratory protection.[3]

o Containment: Gently cover the spill with absorbent paper towels to prevent the powder from
becoming airborne.[3]

o Cleanup: Moisten the paper towels with a 70% ethanol solution and carefully wipe up the
spill, working from the outside in.[3]
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» Decontamination: Wipe the spill area again with a fresh paper towel dampened with 70%
ethanol.[3]

o Disposal: Place all cleanup materials in a sealed, labeled bag and dispose of as solid
chemical waste.[3]

e Wash Hands: Thoroughly wash your hands with soap and water.[3]

Disposal Plan

Proper disposal of Carcinine Hydrochloride and associated waste is crucial to prevent
environmental contamination.

o Solid Waste: All disposable materials contaminated with Carcinine Hydrochloride (e.g.,
gloves, weigh boats, paper towels) should be placed in a clearly labeled, sealed bag and
disposed of as solid chemical waste according to your institution's guidelines.[3]

e Liquid Waste: Unused solutions containing Carcinine Hydrochloride should be collected in
a designated, labeled hazardous chemical waste container.[3] Do not empty into drains.[4]

Workflow for Safe Handling of Carcinine
Hydrochloride
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Caption: Workflow for the safe handling of Carcinine Hydrochloride.
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Experimental Protocols and Signaling Pathways

While Carcinine Hydrochloride has been used to study its effects on dopaminergic neuron
degeneration, specific, detailed experimental protocols for its general handling are
encompassed by the safety and operational plans outlined above.[2] No specific signaling
pathways involving Carcinine Hydrochloride that would necessitate a complex diagram have
been identified in the reviewed literature. Its primary known biological activity is as a selective
histamine H3 antagonist.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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